N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-ethoxyacetamide

• IUPAC Name: N-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-ethoxyacetamide
• InChI: InChI=1S/C15H16ClN3O4S/c1-2-23-7-14(20)17-15-12-8-24(21,22)9-13(12)18-19(15)11-5-3-4-10(16)6-11/h3-6H,2,7-9H2,1H3,(H,17,20)
• InChI Key: XVUJXYGVJAFULR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC(=CC=C3)Cl
• Molecular Formula: C15H16ClN3O4S
• Molecular Weight: 369.8 g/mol

Description

Pyrazoles are considered privileged scaffolds in medicinal chemistry. They consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure. Pyrazoles and their derivatives possess almost all types of pharmacological activities.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds provide foundational knowledge for understanding their potential applications. For instance, the study of β-lactams and their transformation under base-catalyzed conditions reveals insights into the structural prerequisites for ring transformations, essential for designing compounds with desired properties (Sápi et al., 1997). Similarly, the creation of novel coordination complexes from pyrazole-acetamide derivatives highlights the role of hydrogen bonding in self-assembly processes and the compounds' antioxidant activity, indicating their utility in both material science and biological applications (Chkirate et al., 2019).

Molecular Docking and Quantum Chemical Calculations

Molecular docking and quantum chemical calculations offer insights into the molecular structure and potential biological interactions of compounds. The study by Viji et al. (2020) on the molecular structure, spectroscopic data, and biological effects of a similar compound through DFT calculations, NBO analysis, and molecular docking results illustrates the potential of these compounds to interact with biological targets, providing a basis for further research into their pharmacological applications (Viji et al., 2020).

Potential Insecticidal Agents

The synthesis of novel phenoxyacetamide derivatives and their evaluation as potential insecticidal agents against pests such as the cotton leafworm, Spodoptera littoralis, indicate the broader applicability of related compounds in agricultural science. These derivatives showcase the ability to develop new pesticides that could enhance crop protection strategies (Rashid et al., 2021).